6-Chloro-5,5-dimethylhex-1-ene

• Molecular Formula: C8H15Cl
• Molecular Weight: 146.66 g/mol
• IUPAC Name: 6-chloro-5,5-dimethylhex-1-ene
• InChI: InChI=1S/C8H15Cl/c1-4-5-6-8(2,3)7-9/h4H,1,5-7H2,2-3H3
• InChI Key: LHVNNDODVUCCRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC=C)CCl

Description

6-Chloro-5,5-dimethylhex-1-ene is a monochlorinated alkene derivative of 5,5-dimethylhex-1-ene. The parent compound, 5,5-dimethylhex-1-ene (C₈H₁₆), features a linear hexene backbone with a terminal double bond (C1–C2) and two methyl groups at the C5 position (SMILES: CC(C)(C)CCC=C) . The addition of a chlorine atom at the C6 position introduces increased molecular polarity and steric bulk, altering its physicochemical and environmental behavior.

Key Properties (Inferred):

• Molecular Formula: C₈H₁₅Cl (vs. C₈H₁₆ for the parent compound).
• Molecular Weight: ~147.66 g/mol (parent: 112.21 g/mol).
• LogP: Estimated at 4.0–4.5 (parent LogP: 3.6) due to chlorine’s hydrophobicity .
• Structure: CH₂=CH–CH₂–CH₂–C(CH₃)₂–CH₂Cl (inferred numbering).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-5,5-dimethylhex-1-ene typically involves the chlorination of 5,5-dimethylhex-1-ene. One common method is the addition of chlorine gas to 5,5-dimethylhex-1-ene in the presence of a catalyst such as iron(III) chloride. The reaction is carried out under controlled conditions to ensure selective chlorination at the sixth position.

Industrial Production Methods

On an industrial scale, the production of 6-Chloro-5,5-dimethylhex-1-ene can be achieved through continuous flow processes. These processes involve the use of large reactors where 5,5-dimethylhex-1-ene and chlorine gas are continuously fed into the reactor, and the product is continuously removed. This method ensures high efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-5,5-dimethylhex-1-ene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles such as hydroxide ions, leading to the formation of 5,5-dimethylhex-1-en-6-ol.

Addition Reactions: The double bond in the hexene chain can undergo addition reactions with halogens, hydrogen, or other electrophiles.

Oxidation Reactions: The compound can be oxidized to form corresponding alcohols, aldehydes, or carboxylic acids.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide or potassium hydroxide, typically in an aqueous or alcoholic medium.

Addition Reactions: Reagents such as bromine or hydrogen gas in the presence of a catalyst like palladium on carbon.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products Formed

Substitution: 5,5-Dimethylhex-1-en-6-ol

Addition: 6,6-Dibromo-5,5-dimethylhexane

Oxidation: 5,5-Dimethylhexanoic acid

Scientific Research Applications

6-Chloro-5,5-dimethylhex-1-ene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interactions with enzymes and cellular components.

Medicine: Investigated for its potential use in the development of pharmaceuticals, particularly as a building block for drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 6-Chloro-5,5-dimethylhex-1-ene involves its interaction with various molecular targets. The chlorine atom and the double bond in the hexene chain make it reactive towards nucleophiles and electrophiles. This reactivity allows it to participate in various chemical reactions, leading to the formation of different products. The exact pathways and molecular targets depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

Parent Compound: 5,5-Dimethylhex-1-ene

• Molecular Weight : 112.21 g/mol.
• LogP : 3.6 (hydrophobic due to branched alkyl chain).
• Key Difference : The absence of chlorine reduces polarity and environmental persistence compared to the chlorinated derivative.

Trichloroethylene (C₂HCl₃)

• Structure : Cl₂C=CHCl (fully chlorinated alkene).
• Molecular Weight : 131.39 g/mol.
• LogP : 2.42 (lower than expected due to high electronegativity of three Cl atoms).
• Applications : Industrial solvent, degreaser.
• Key Difference: Higher density (1.46 g/cm³) and volatility compared to 6-Chloro-5,5-dimethylhex-1-ene. Environmental toxicity is well-documented due to carcinogenic metabolites .

Hexachlorocyclohexane (C₆H₆Cl₆)

• Structure : Cyclohexane with six chlorines (various isomers).
• Molecular Weight : 290.83 g/mol.
• LogP : ~3.8–4.3 (similar to 6-Chloro-5,5-dimethylhex-1-ene but with extreme persistence).
• Environmental Impact : High bioaccumulation in fatty tissues; banned in many countries due to toxicity .
• Key Difference: Cyclic structure and multiple chlorines enhance environmental resistance, unlike the linear mono-chlorinated alkene.

6-Aminohexanoic Acid (C₆H₁₃NO₂)

• Structure : NH₂–(CH₂)₅–COOH.
• Molecular Weight : 131.17 g/mol.
• LogP: -1.5 (highly polar due to amino and carboxyl groups).
• Applications : Precursor in nylon production.
• Key Difference : Polar functional groups increase water solubility, contrasting with the hydrophobic 6-Chloro-5,5-dimethylhex-1-ene .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	LogP	Key Structural Features	Environmental Behavior
6-Chloro-5,5-dimethylhex-1-ene	C₈H₁₅Cl	147.66 (estimated)	4.0–4.5	Terminal alkene, branched methyl, Cl	Moderate bioaccumulation
5,5-Dimethylhex-1-ene	C₈H₁₆	112.21	3.6	Terminal alkene, branched methyl	Low persistence
Trichloroethylene	C₂HCl₃	131.39	2.42	Fully chlorinated alkene	High volatility, carcinogenic
Hexachlorocyclohexane	C₆H₆Cl₆	290.83	3.8–4.3	Cyclic, six chlorines	Extreme persistence
6-Aminohexanoic Acid	C₆H₁₃NO₂	131.17	-1.5	Linear, amino, and carboxyl groups	High water solubility

Research Findings and Implications

• Industrial Relevance : Similar to trichloroethylene, this compound could serve as an intermediate in polymer or agrochemical synthesis, though its stability under thermal conditions requires further study.